Cas no 1799272-05-1 ((2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide)

(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide is a synthetic organic compound featuring a furan and phenylprop-2-enamide moiety. Its structure combines a furan heterocycle with an α,β-unsaturated amide, offering potential reactivity for further derivatization or biological applications. The (2E)-configuration of the prop-2-enamide group ensures stereochemical uniformity, which may be critical for selective interactions in pharmacological or material science contexts. The furan ring provides a versatile handle for modifications, while the phenylprop-2-enamide segment contributes to conjugation and rigidity. This compound may serve as a valuable intermediate in medicinal chemistry or polymer synthesis due to its bifunctional reactivity and structural diversity.

(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide structure

1799272-05-1 structure

Product Name:(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide

CAS No:1799272-05-1

MF:C₁₆H₁₇NO₂

MW:255.311684370041

CID:5407054

Update Time:2025-05-21

(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide
- (2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide
- Inchi： 1S/C16H17NO2/c1-13(11-15-9-10-19-12-15)17-16(18)8-7-14-5-3-2-4-6-14/h2-10,12-13H,11H2,1H3,(H,17,18)/b8-7+
- InChI Key： LOHSXHUCBLFELL-BQYQJAHWSA-N
- SMILES： C(NC(C)CC1C=COC=1)(=O)/C=C/C1=CC=CC=C1

(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6356-0545-2μmol	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6356-0545-5μmol	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6356-0545-10μmol	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6356-0545-20μmol	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	20μmol	$79.0	2023-09-09
Life Chemicals	F6356-0545-1mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	1mg	$54.0	2023-09-09
Life Chemicals	F6356-0545-2mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	2mg	$59.0	2023-09-09
Life Chemicals	F6356-0545-3mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	3mg	$63.0	2023-09-09
Life Chemicals	F6356-0545-4mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	4mg	$66.0	2023-09-09
Life Chemicals	F6356-0545-5mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	5mg	$69.0	2023-09-09
Life Chemicals	F6356-0545-10mg	(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide	1799272-05-1	10mg	$79.0	2023-09-09

(2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

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Additional information on (2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide

The Compound CAS No. 1799272-05-1: (2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide

CAS No. 1799272-05-1, also known as (2E)-N-[1-(furan-3-yl)propan-2-yl]-3-phenylprop-2-enamide, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a conjugated enamide system and a furan substituent. The presence of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of (2E)-N-[1-(furan-3-yl)propan-2-yl]-3 phenylprop 2 enamide involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promise in improving reaction yields and purity levels.

One of the most notable applications of this compound is in the field of optoelectronics. The conjugated enamide system within its structure allows for strong absorption in the visible region of the electromagnetic spectrum, making it a potential candidate for use in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency and stability, particularly under high operational temperatures.

In addition to its electronic properties, CAS No. 1799272 05 1 has also been investigated for its potential in drug delivery systems. The furan moiety within its structure is known to exhibit bioavailability-enhancing properties, which could be leveraged to develop more effective pharmaceutical formulations. Preliminary in vitro studies have shown that this compound can act as a carrier for hydrophobic drugs, significantly improving their solubility and absorption rates.

The structural versatility of (2E)-N-[1-(furan 3 yl)propan 2 yl]-3 phenylprop 2 enamide has also led to its exploration in polymer chemistry. By incorporating this compound into polymer networks, researchers have been able to create materials with tailored mechanical and thermal properties. For instance, recent work has focused on using this compound as a crosslinking agent in thermosetting resins, resulting in materials with improved resistance to thermal degradation.

From an environmental standpoint, the synthesis and application of CAS No. 1799272 05 1 have been evaluated for their sustainability metrics. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during production. Furthermore, the biodegradability of this compound has been assessed under various environmental conditions, with promising results indicating its potential for use in eco-friendly applications.

In conclusion, CAS No. 1799272 05 1, or (E)-N-[furan substituted propanamide], represents a versatile and innovative compound with a wide range of applications across multiple disciplines. As research continues to uncover new properties and uses for this molecule, it is expected to play an increasingly important role in both academic and industrial settings.